Cas no 5454-08-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dimethyl-N'-phenylbut-2-enehydrazide
- AC1L5HGM
- AC1Q5Q94
- AR-1D2708
- NSC23245
- NSC-23245
- DTXSID10281848
- 5454-08-0
-
-
- Inchi： InChI=1S/C12H16N2O/c1-9(2)10(3)12(15)14-13-11-7-5-4-6-8-11/h4-8,13H,1-3H3,(H,14,15)
- InChI Key： COYVSRXGXHBCLT-UHFFFAOYSA-N
- SMILES： CC(=C(C)C(=O)NNC1=CC=CC=C1)C
Computed Properties
- Exact Mass: 204.12600
- Monoisotopic Mass: 204.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
- XLogP3: 3.2
Experimental Properties
- Density: 1.071
- Boiling Point: 289.4°C at 760 mmHg
- Flash Point: 104.1°C
- Refractive Index: 1.568
- PSA: 41.13000
- LogP: 2.94990
Related Literature
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Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
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M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
-
S. Ahmed Chem. Commun., 2009, 6421-6423
-
Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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